Cas no 2138413-63-3 (3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide)

• Product Name: 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide
• CAS No: 2138413-63-3
• MF: C₁₁H₉BrN₂OS
• MW: 297.170960187912
• CID: 6269389
• PubChem ID: 165447244
• Update Time: 2025-11-01

3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-701934
• 3-bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide
• 2138413-63-3
• 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide

• Inchi： 1S/C11H9BrN2OS/c1-6-4-10(16-14-6)8-3-2-7(11(13)15)5-9(8)12/h2-5H,1H3,(H2,13,15)
• InChI Key： LZIBQAUDDXNIRN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=CC=1C1=CC(C)=NS1

Computed Properties

• Exact Mass: 295.96190g/mol
• Monoisotopic Mass: 295.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide

Introduction to 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide (CAS No. 2138413-63-3) and Its Emerging Applications in Chemical Biology

3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide, identified by its CAS number 2138413-63-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzamide derivative features a brominated aromatic ring coupled with a thiazole moiety, making it a versatile scaffold for designing novel bioactive molecules. The combination of these functional groups not only enhances its binding affinity to biological targets but also opens up possibilities for modulating various cellular processes.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. In particular, the 3-methyl-1,2-thiazol-5-yl substituent in this compound introduces unique electronic and steric properties that can influence its interactions with biological targets. The benzamide group, on the other hand, is frequently employed in drug design due to its ability to form hydrogen bonds and stabilize protein-ligand complexes.

Recent studies have highlighted the potential of 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide as a lead compound for developing small-molecule inhibitors targeting key enzymes and receptors involved in metabolic disorders and cancer. For instance, preliminary in vitro assays have demonstrated its inhibitory activity against proteases associated with inflammatory pathways. The bromine atom at the para position of the benzene ring further enhances its pharmacological profile by facilitating dipole interactions with negatively charged residues in protein active sites.

One of the most compelling aspects of this compound is its structural flexibility, which allows for facile modifications to optimize its biological activity. Researchers have been exploring derivatives of 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide by introducing additional functional groups or altering the substitution pattern on the thiazole ring. These modifications have led to the discovery of analogs with improved solubility, metabolic stability, and target specificity.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide. Molecular docking studies have been instrumental in predicting binding modes and affinities for various biological targets, enabling rational drug design strategies. Additionally, structure-based drug design approaches have been employed to fine-tune the compound’s pharmacokinetic properties.

In vivo studies have provided further insights into the therapeutic potential of this compound. Animal models have shown promising results in reducing inflammation and inhibiting tumor growth when treated with 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide or its derivatives. These findings suggest that it may serve as a valuable candidate for further clinical development.

The synthesis of 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzothiazole core efficiently. The bromination step is particularly critical, as it determines the reactivity of the compound in subsequent biological assays.

The growing interest in 3-Bromo-4-(3-methyl-1,2-thiazol-5-yl)benzamide underscores its significance as a building block in medicinal chemistry. As research progresses, new applications and therapeutic indications are likely to emerge, further solidifying its role in drug discovery efforts. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.